![molecular formula C23H25N3O4 B11423611 4-(3-ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one](/img/structure/B11423611.png)
4-(3-ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one
Overview
Description
This compound is a complex heterocyclic molecule with a fused pyrrolopyrazole ring system. Let’s break down its structure:
Core Structure: The core consists of a dihydropyrrolo[3,4-c]pyrazole ring.
Preparation Methods
Synthetic Routes::
Multistep Synthesis:
Industrial Production:
Chemical Reactions Analysis
Reactivity::
Oxidation: The phenolic hydroxyl group (2-hydroxyphenyl) can undergo oxidation.
Reduction: Reduction of the pyrazole ring or other functional groups.
Substitution: Substitution reactions at various positions.
Cyclization: Formation of the dihydropyrrolo[3,4-c]pyrazole ring.
Oxidation: Oxidizing agents like Jones reagent or PCC.
Reduction: Hydrogenation (catalytic) or metal hydrides (e.g., LiAlH₄).
Substitution: Various nucleophiles (e.g., amines, alkoxides).
Cyclization: Acidic or basic conditions.
Dihydropyrrolo[3,4-c]pyrazol-6(1H)-one: The core structure.
Substituted Derivatives: Depending on the specific synthetic pathway.
Scientific Research Applications
Medicinal Chemistry: Investigated for potential drug development due to its unique structure.
Biological Studies: Used as a probe to study specific biological pathways.
Materials Science:
Mechanism of Action
Targets: Interaction with specific receptors or enzymes.
Pathways: Modulation of cellular signaling pathways.
Comparison with Similar Compounds
Uniqueness: Highlight its distinct features compared to related compounds.
Similar Compounds: Provide a list of structurally related molecules.
: Example reference. : Another reference. : Yet another reference.
Properties
Molecular Formula |
C23H25N3O4 |
|---|---|
Molecular Weight |
407.5 g/mol |
IUPAC Name |
4-(3-ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one |
InChI |
InChI=1S/C23H25N3O4/c1-3-30-16-9-6-8-15(14-16)22-19-20(17-10-4-5-11-18(17)27)24-25-21(19)23(28)26(22)12-7-13-29-2/h4-6,8-11,14,22,27H,3,7,12-13H2,1-2H3,(H,24,25) |
InChI Key |
LKYUAJAZDVOQDB-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=CC(=C1)C2C3=C(C(=O)N2CCCOC)NN=C3C4=CC=CC=C4O |
Origin of Product |
United States |
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